Cas no 196194-45-3 (Quinazoline, 4-chloro-6-methoxy-7-(2-methoxyethoxy)-)

• Product Name: Quinazoline, 4-chloro-6-methoxy-7-(2-methoxyethoxy)-
• CAS No: 196194-45-3
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 1388020
• PubChem ID: 10730653
• Update Time: 2025-04-20

Quinazoline, 4-chloro-6-methoxy-7-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-chloro-6-methoxy-7-(2-methoxyethoxy)-
• 4-chloro-6-methoxy-7-(2-methoxyethoxy)quinazoline
• SCHEMBL1010156
• DB-305800
• 4chloro-6-methoxy-7-(2-methoxyethoxy)quinazoline
• 4-chloro-6-methoxy-7-(2-methoxyethoxy) quinazoline
• 196194-45-3
• NCQOUPJMWGXARM-UHFFFAOYSA-N
• A1-11162
• 4-chloro-7-(2-methoxyethoxy)-6-methoxyquinazoline

• Inchi： 1S/C12H13ClN2O3/c1-16-3-4-18-11-6-9-8(5-10(11)17-2)12(13)15-7-14-9/h5-7H,3-4H2,1-2H3
• InChI Key： NCQOUPJMWGXARM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OCCOC)OC

Computed Properties

• Exact Mass: 268.06159
• Monoisotopic Mass: 268.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines